Cas no 61499-31-8 (Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]-)

Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]- structure
61499-31-8 structure
Product Name:Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]-
CAS No:61499-31-8
MF:C17H10O3
MW:262.259504795074
CID:477103
PubChem ID:71395232
Update Time:2025-04-19

Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]-
    • 2-[(1,3-dioxoinden-2-ylidene)methyl]benzaldehyde
    • 61499-31-8
    • 2-[(1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)methyl]benzaldehyde
    • DTXSID00816865
    • 2-((1,3-dioxo-1H-inden-2(3H)-ylidene)methyl)benzaldehyde
    • Inchi: 1S/C17H10O3/c18-10-12-6-2-1-5-11(12)9-15-16(19)13-7-3-4-8-14(13)17(15)20/h1-10H
    • InChI Key: CHLFEQBXHPCYIK-UHFFFAOYSA-N
    • SMILES: O=C1/C(=C/C2C=CC=CC=2C=O)/C(C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 262.063
  • Monoisotopic Mass: 262.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21

Benzaldehyde, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]- Related Literature

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